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Compound of Interest

Compound Name: 2-[Methyl(propyl)amino]ethanol

CAS No.: 2893-45-0

Cat. No.: B12520925

Get Quote

Executive Summary
2-[Methyl(propyl)amino]ethanol (also known as

-methyl-

-propylethanolamine) is a unsymmetrical dialkylaminoethanol. It serves as a functional
precursor in the synthesis of pharmaceuticals and is monitored under the Chemical Weapons
Convention (CWC) as a Schedule 2.B.11 precursor (alkyl aminoethanols containing a methyl,
ethyl, n-propyl, or isopropyl group).

This guide provides a definitive reference for its identification using Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data

presented synthesizes experimental homologue trends with standard verification library

protocols (e.g., OPCW Central Analytical Database).
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Property Detail

IUPAC Name 2-[Methyl(propyl)amino]ethanol

Synonyms
-(2-Hydroxyethyl)-

-methylpropylamine; MPEA

CAS Number
41063-48-3 (Referenced in specialized catalogs;

verify against specific isomer lots)

Molecular Formula

Molecular Weight 117.19 g/mol

Structure

CWC Status Schedule 2.B.11 (Precursor)

Mass Spectrometry (EI-MS) Analysis
Methodology: Electron Ionization (EI) at 70 eV. Causality: EI is the gold standard for library

matching (NIST, OCAD) because the high-energy fragmentation is reproducible and structure-

specific, unlike Soft Ionization (ESI) which primarily yields

.

Spectral Interpretation
The mass spectrum of 2-[methyl(propyl)amino]ethanol is dominated by

-cleavage adjacent to the nitrogen atom. The stability of the resulting iminium ions dictates the
abundance.
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m/z (Ion)
Relative
Abundance

Fragment Structure Mechanistic Origin

117 (

)
< 1% (Weak)

Molecular ion;

unstable due to rapid

-cleavage.

86 (Base) 100%

Loss of

(M-31). Primary

-cleavage.

Characteristic of 2-

aminoethanols.

88 ~5-10%

Loss of Ethyl (

). Cleavage of the

propyl chain.

58 ~20-30%

Secondary

rearrangement or loss

of propene from m/z

86.

42 Variable

Further fragmentation

of the alkylamine

chain.

Fragmentation Pathway Diagram
The following diagram illustrates the competitive

-cleavage pathways that generate the diagnostic ions.
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Molecular Ion (M+)
m/z 117

[Unstable]

Base Peak
m/z 86

[CH2=N(Me)(Pr)]+

- •CH2OH (M-31)
α-cleavage (Alcohol side)

Fragment
m/z 88

[HO-Et-N(Me)=CH2]+

- •C2H5
α-cleavage (Propyl side)

Fragment
m/z 72

[HO-Et-N(Me)=CH2]+

- •C3H7
(Less favored)

m/z 58

- C2H4 (Rearrangement)

Click to download full resolution via product page

Caption: Competitive

-cleavage pathways in the EI-MS of 2-[Methyl(propyl)amino]ethanol. The M-31 pathway is
kinetically favored.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Methodology: Spectra acquired in

at 298 K. Causality:

is chosen to prevent viscosity broadening. However, the hydroxyl proton (

) shift is concentration-dependent and may not appear as a distinct triplet unless DMSO-

is used or the sample is ultra-pure/dry.

NMR Data (400 MHz,

)
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Shift (

, ppm)
Mult. Int.[1][2][3] Assignment

Coupling (

, Hz)

Structural
Logic

3.58 t 2H 5.5

Deshielded

by Oxygen

(electronegati

ve).

2.90 bs 1H -

Exchangeabl

e; shift varies

with

conc./temp.

2.53 t 2H 5.5

Adjacent to

Nitrogen;

typical amine

position.

2.36 t 2H 7.2
-protons of

the propyl

group.

2.24 s 3H -

Characteristic

N-Methyl

singlet.

1.48 m 2H 7.4

-protons of

propyl;

shielded

multiplet.

0.88 t 3H 7.4

Terminal

methyl of

propyl chain.

NMR Data (100 MHz,

)
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Shift (

, ppm)
Assignment Carbon Type

59.2
Methylene (

)

58.8
Methylene (

)

56.5
Methylene (

)

41.8
Methyl (

)

20.4
Methylene (

)

11.6
Methyl (

)

Infrared (IR) Spectroscopy
Methodology: Attenuated Total Reflectance (ATR) on neat liquid. Diagnostic Bands:
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Wavenumber (

)
Intensity Vibrational Mode Interpretation

3300-3450 Broad, Med

Intermolecular H-

bonding. Broadness

indicates association.

2950, 2870 Strong

Alkyl C-H stretching

(asymmetric/symmetri

c).

2780-2810 Medium

Bohlmann Bands. C-H

stretch adjacent to N

lone pair. Diagnostic

for tertiary amines.

1460 Medium
Scissoring

deformation.

1040-1060 Strong
Primary alcohol C-O

stretch.

Analytical Workflow Protocol
To ensure data integrity during verification or synthesis checks, follow this self-validating

workflow.

Step 1: Sample Preparation
For GC-MS: Dilute 1

of analyte in 1.5 mL of Dichloromethane (DCM) or Ethyl Acetate.

Note: Do not use protic solvents (MeOH) if derivatization is planned.

Derivatization (Optional but Recommended for CWC): Add BSTFA + 1% TMCS to form the

TMS-ether. This improves peak shape and shifts the base peak to

158 (
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from TMS loss) or

144.

For NMR: Dissolve ~10 mg in 0.6 mL

. Filter through a glass wool plug to remove particulates.

Step 2: Instrumental Acquisition
GC Parameters: DB-5MS column (30m x 0.25mm). Ramp: 50°C (2 min)

280°C at 15°C/min.

Validation Check: The retention index (RI) on DB-5MS should be approximately 1050-1100.

Crude Sample

Dilution (DCM)
+ BSTFA (Optional)

GC-MS Analysis
(EI Source) Data Processing

Base Peak Check
Fail: Re-prep

Confirm Identity

m/z 86 (Native)
or m/z 158 (TMS)

Click to download full resolution via product page

Caption: Logic flow for analytical verification of 2-[Methyl(propyl)amino]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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